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Compound of Interest

3-Oxaspiro[5.5]undecane-2,4-
Compound Name: ,
dione

Cat. No.: B047308

An In-depth Technical Guide on 3-Oxaspiro[5.5]Jundecane-2,4-dione

This document provides core physicochemical properties of 3-Oxaspiro[5.5]Jundecane-2,4-
dione, a heterocyclic building block relevant to professionals in chemical research and drug
development.

Physicochemical Data

The fundamental molecular properties of 3-Oxaspiro[5.5]Jundecane-2,4-dione are
summarized below. This data is derived from standard, curated chemical information
databases.

Property Value

Molecular Formula C10H1403

Molecular Weight 182.22 g/mol [1]

IUPAC Name 3-Oxaspiro[5.5]undecane-2,4-dione
CAS Number 1010-26-0

Experimental Protocols
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The data presented in this guide is based on computational and established reference
information from chemical databases. As such, experimental protocols for the determination of
the molecular formula and weight are not detailed here. These values are calculated based on
the known atomic weights of the constituent atoms (Carbon, Hydrogen, and Oxygen) as
defined by IUPAC standards.

Data Relationships

The logical connection between the compound’'s name and its primary molecular identifiers is
illustrated in the following diagram.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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